Cas no 1795359-15-7 (4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide)

• Product Name: 4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide
• CAS No: 1795359-15-7
• MF: C₁₉H₂₅N₃OS
• MW: 343.486303091049
• CID: 5369129
• Update Time: 2025-05-25

4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide

• Inchi： 1S/C19H25N3OS/c1-2-4-15-6-8-17(9-7-15)18(23)21-13-16-5-3-11-22(14-16)19-20-10-12-24-19/h6-10,12,16H,2-5,11,13-14H2,1H3,(H,21,23)
• InChI Key： FVMDUJGRUMYROE-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN(C2=NC=CS2)C1)(=O)C1=CC=C(CCC)C=C1

Additional information on 4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide

4-Propyl-N-[[1-(1,3-Thiazol-2-yl)piperidin-3-yl]methyl]benzamide: A Comprehensive Overview

The compound with CAS No. 1795359-15-7, known as 4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a piperidine ring substituted with a thiazole group and a propyl chain. The benzamide core is a common feature in many pharmaceutical agents, while the piperidine and thiazole substituents contribute to its distinct chemical properties and potential biological activities.

Recent studies have highlighted the potential of 4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide as a promising candidate in drug development. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in the design of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. This finding underscores its potential role in oncology, particularly in the development of targeted therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The thiazole group within its structure is known for its electron-withdrawing properties, which can enhance the stability and electronic properties of materials. Recent advancements in polymer chemistry have utilized derivatives of this compound to create advanced materials with applications in electronics and energy storage.

The synthesis of 4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent functionalization of the piperidine ring. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that it could be safely integrated into industrial processes without posing significant risks to ecosystems. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 4-propyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide (CAS No. 1795359-15-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and promising biological activities make it a valuable asset in both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.